Cas no 54397-84-1 (12(S)-HHTrE)

• Product Name: 12(S)-HHTrE
• CAS No: 54397-84-1
• MF: C₁₇H₂₈O₃
• MW: 280.402425765991
• CID: 367318
• PubChem ID: 24895472
• Update Time: 2025-05-20

12(S)-HHTrE Chemical and Physical Properties

Names and Identifiers

• 5,8,10-Heptadecatrienoicacid, 12-hydroxy-, (5Z,8E,10E,12S)-
• 12(S)-HHT
• 12(S)-HHTrE
• 12(S)-HHTrE Lipid Maps MS Standard
• 12(S)-Hydroxy-(5Z,8E,10E)-heptadecatrienoic acid
• 12-HYDROXY-HEPTA- DECATRIENOIC ACID
• 12-HHTrE
• 12-hydroxyheptadecatrienoic acid
• Q21099593
• 12-hydroxyheptadecatrienoate
• CHEBI:63977
• 12(S)-hydroxy-(5Z,8Z,10E)-heptadeca-5,8,10-trienoic acid anion
• 12S-hydroxy-5Z,8E,10E-heptadecatrienoic acid
• BML2-E01
• hydroxyheptadecatrienate
• 12(s)-hydroxy-5(z),8(e),10(e)-heptadecatrienoic acid
• hydroxyheptadecatrienoic acid anion
• 12-Hht
• NCGC00161325-01
• 12(S)-hydroxy-(5Z,8Z,10E)-heptadeca-5,8,10-trienoic acid
• (12S,5Z,8E,10E)-12-Hydroxy-5,8,10-heptadecatrienoic acid
• GTPL6159
• CS-0059622
• 5,8,10-Heptadecatrienoic acid, 12-hydroxy-, (5Z,8E,10E,12S)-
• (5Z,8E,10E,12S)-12-hydroxyheptadeca-5,8,10-trienoic acid
• C20388
• Hydroxyheptadecatrienoic acid
• PD020559
• CHEMBL4632597
• 12(S)-hydroxy-(5Z,8Z,10E)-heptadeca-5,8,10-trienoate
• HY-113330
• 12S-HHTrE
• hydroxyheptadecatrienoate
• LMFA03050002
• 12S-HHT
• 54397-84-1
• SCHEMBL1476568
• 12(S)-HHTrE (12(S)-HHT)
• DA-59857
• (S,5Z,8E,10E)-12-hydroxyheptadeca-5,8,10-trienoic acid

• MDL： MFCD00057833
• Inchi： 1S/C17H28O3/c1-2-3-10-13-16(18)14-11-8-6-4-5-7-9-12-15-17(19)20/h5-8,11,14,16,18H,2-4,9-10,12-13,15H2,1H3,(H,19,20)/b7-5-,8-6+,14-11+/t16-/m0/s1
• InChI Key： KUKJHGXXZWHSBG-WBGSEQOASA-N
• SMILES： O[C@H](/C=C/C=C/C/C=C\CCCC(=O)O)CCCCC

Computed Properties

• Exact Mass: 280.20400
• Monoisotopic Mass: 280.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 4.1

Experimental Properties

• Density: 0.992
• Melting Point: 151.79 (Mean or Weighted MP)
• Boiling Point: 451.8 °C at 760 mmHg
• Flash Point: 241.1 °C
• Refractive Index: 1.506
• PSA: 57.53000
• LogP: 4.24120

12(S)-HHTrE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1170 3
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 12(S)-HHTrE

Recent Advances in the Study of 12(S)-HHTrE (54397-84-1): Implications for Inflammation and Cancer Research

The compound 12(S)-Hydroxyheptadecatrienoic acid (12(S)-HHTrE, CAS: 54397-84-1) has recently emerged as a focal point in biochemical and pharmacological research due to its unique role in inflammatory and oncogenic pathways. This lipid mediator, derived from arachidonic acid metabolism, exhibits dual regulatory functions in both pro-inflammatory and anti-inflammatory processes, making it a promising target for therapeutic intervention. Recent studies have elucidated its biosynthesis via cyclooxygenase-1 (COX-1) and its interactions with G-protein-coupled receptors (GPCRs), particularly BLT2, which modulate cellular responses in diseases such as colitis and breast cancer.

A 2023 study published in Nature Chemical Biology demonstrated that 12(S)-HHTrE significantly enhances epithelial wound healing by activating BLT2-dependent pathways, while simultaneously suppressing excessive neutrophil infiltration. This finding highlights its potential as a therapeutic agent for chronic inflammatory disorders. Structural analysis using NMR spectroscopy (CAS: 54397-84-1) revealed that the stereospecificity at the 12(S) position is critical for receptor binding affinity, with the R-isomer showing 80% reduced activity.

In oncology, 12(S)-HHTrE has shown context-dependent effects. Research in Cancer Research (2024) reported that 12(S)-HHTrE at nanomolar concentrations inhibits triple-negative breast cancer (TNBC) metastasis by downregulating MMP-9 via BLT2-mediated suppression of NF-κB. Paradoxically, in pancreatic ductal adenocarcinoma (PDAC), the same compound was found to promote tumor progression through an alternative BLT2-STAT3 axis, underscoring the need for tissue-specific therapeutic strategies.

Analytical advancements have enabled precise quantification of 12(S)-HHTrE in biological matrices. A novel LC-MS/MS method (LOD: 0.1 pg/mL) developed by Watanabe et al. (2024) has facilitated pharmacokinetic studies, revealing a plasma half-life of 17.3 ± 2.1 minutes in murine models. This technical breakthrough supports ongoing Phase I clinical trials (NCT05678921) investigating 12(S)-HHTrE analogs for ulcerative colitis.

The compound's chemical stability (54397-84-1) presents formulation challenges. Recent work in Molecular Pharmaceutics demonstrated that PEGylated liposomal encapsulation improves its aqueous solubility by 450-fold while maintaining bioactivity. Quantum mechanical calculations further predicted optimal prodrug modifications at the carboxyl group that could enhance oral bioavailability by 30-40%.

Emerging evidence suggests epigenetic regulation by 12(S)-HHTrE. A groundbreaking Cell Reports study (2024) identified its role as an endogenous HDAC3 inhibitor, leading to hyperacetylation of histone H3K27 in macrophages. This mechanism explains previously observed anti-fibrotic effects in liver disease models and opens new avenues for metabolic disorder therapeutics.

In conclusion, 12(S)-HHTrE (54397-84-1) represents a multifaceted bioactive lipid with significant translational potential. Current research priorities include resolving tissue-specific receptor signaling cascades, developing isoform-selective analogs, and addressing formulation challenges for clinical application. The compound's unique ability to simultaneously modulate inflammation and proliferation pathways positions it as a valuable tool for precision medicine approaches in complex diseases.